Cas no 450339-06-7 (N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide)

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide structure
450339-06-7 structure
Product Name:N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide
CAS No:450339-06-7
MF:C21H20FN3O3S
MW:413.465207099915
CID:6299910
PubChem ID:5092575
Update Time:2024-01-06

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide
    • 450339-06-7
    • F0541-0957
    • N-[2-(2,3-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
    • AKOS002100587
    • SR-01000570588-1
    • N-(2-(2,3-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-fluorophenyl)acetamide
    • N-[2-(2,3-dimethylphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
    • SR-01000570588
    • N-[2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
    • Inchi: 1S/C21H20FN3O3S/c1-13-4-3-5-19(14(13)2)25-21(17-11-29(27,28)12-18(17)24-25)23-20(26)10-15-6-8-16(22)9-7-15/h3-9H,10-12H2,1-2H3,(H,23,26)
    • InChI Key: QDCLUKMNMUPHDM-UHFFFAOYSA-N
    • SMILES: S1(CC2C(=C(NC(CC3C=CC(=CC=3)F)=O)N(C3C=CC=C(C)C=3C)N=2)C1)(=O)=O

Computed Properties

  • Exact Mass: 413.12094084g/mol
  • Monoisotopic Mass: 413.12094084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 89.4Ų

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide Pricemore >>

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